Cas no 1806052-60-7 (2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid)
2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid
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- Inchi: 1S/C9H9ClF2N2O2/c10-5-1-4(2-7(15)16)6(3-13)14-8(5)9(11)12/h1,9H,2-3,13H2,(H,15,16)
- InChI Key: NTUXTMSARKPGCI-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)N=C(CN)C(=C1)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: -1.8
- Topological Polar Surface Area: 76.2
2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047969-1g |
2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid |
1806052-60-7 | 97% | 1g |
$1,579.40 | 2022-04-01 |
2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid
Research Brief on 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806052-60-7)
In recent years, the compound 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806052-60-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential clinical applications.
The structural features of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid make it a compelling candidate for drug development. The presence of the aminomethyl group at the 2-position, combined with the difluoromethyl and chloro substituents, enhances its reactivity and binding affinity to biological targets. Recent studies have focused on elucidating its interaction with specific enzymes and receptors, particularly those involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway.
One of the most notable advancements in the study of this compound is its application in antimicrobial therapy. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid exhibits potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). These findings suggest its potential as a novel antibiotic scaffold, particularly in the face of rising antibiotic resistance.
In addition to its antimicrobial properties, recent preclinical studies have explored its anti-inflammatory potential. A 2023 paper in Biochemical Pharmacology highlighted its efficacy in reducing pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of rheumatoid arthritis. The compound's mechanism appears to involve modulation of the NF-κB signaling pathway, which plays a central role in inflammation. These results position it as a promising candidate for further development in autoimmune and inflammatory diseases.
Despite these promising findings, challenges remain in the clinical translation of 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation. Additionally, toxicity assessments in animal models have revealed dose-dependent hepatotoxicity, which will require careful evaluation in future studies. Researchers are currently exploring prodrug strategies and structural analogs to mitigate these issues while retaining therapeutic efficacy.
In conclusion, 2-(Aminomethyl)-5-chloro-6-(difluoromethyl)pyridine-3-acetic acid (CAS: 1806052-60-7) represents a versatile and pharmacologically active molecule with significant potential in both antimicrobial and anti-inflammatory applications. Ongoing research aims to address its pharmacokinetic and safety profiles, paving the way for its eventual clinical development. The compound's unique chemical structure and multifaceted biological activities make it a valuable subject of study in the evolving landscape of drug discovery.
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